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Compound of Interest

Compound Name: 2,6-Dibromo-4-nitrophenol

Cat. No.: B181593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,6-Dibromo-
4-nitrophenol (CAS No. 99-28-5), a chemical intermediate used in various laboratory and

research applications. Adherence to these protocols is crucial to ensure personnel safety and

maintain the integrity of the compound.

Hazard Identification and Safety Precautions
2,6-Dibromo-4-nitrophenol is a hazardous substance that requires careful handling. The

primary hazards are summarized below.

GHS Hazard Classification:

Acute toxicity, Oral (Category 4)[1][2]

Acute toxicity, Dermal (Category 4)[1][2]

Acute toxicity, Inhalation (Category 4)[1][2]

Skin irritation (Category 2)[1][2]

Serious eye irritation (Category 2)[1][2]
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Specific target organ toxicity – single exposure (Category 3), May cause respiratory

irritation[2][3]

Hazardous to the aquatic environment, acute hazard (Category 2)

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[1][2]

H335: May cause respiratory irritation.[2]

H401: Toxic to aquatic life.[4]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

Safety Data Sheet. Key preventative measures include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P270: Do not eat, drink or smoke when using this product.[2][4]

P271: Use only outdoors or in a well-ventilated area.[2][4]

P273: Avoid release to the environment.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling 2,6-Dibromo-4-
nitrophenol.
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Equipment Specification Purpose

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

To prevent eye contact which

can cause serious irritation.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Fire/flame resistant and

impervious clothing.[2]

To prevent skin contact which

is harmful and causes irritation.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[2]

A particle filter is

recommended.[5]

To prevent inhalation of

harmful dust.

Handling Procedures
Proper handling techniques are essential to minimize exposure and maintain a safe laboratory

environment.

Engineering Controls: Handle in a well-ventilated place, preferably within a chemical fume

hood.[2][6] Ensure adequate ventilation to keep airborne concentrations low.[6] An eyewash

station and a safety shower should be readily available.[6]

General Handling:

Avoid contact with skin, eyes, and clothing.[1][6]

Avoid the formation of dust and aerosols.[2]

Wash hands and face thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Use non-sparking tools to prevent ignition.[2]
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Storage Procedures
Correct storage is necessary to maintain the chemical's stability and prevent hazardous

situations.

Storage Parameter Requirement Reason

Container
Keep container tightly closed.

[1][2][5][6]

Prevents contamination and

release of dust.

Location
Store in a dry, cool, and well-

ventilated place.[2][5][6]

Ensures stability and prevents

degradation.

Security Store locked up.[2][7]
Restricts access to authorized

personnel only.

Incompatibilities

Store away from strong

oxidizing agents and strong

bases.[5][7]

Prevents potentially hazardous

chemical reactions.

Spill and Waste Disposal Protocols
In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[2]

Personal Protection: Wear appropriate PPE as outlined in Section 2.

Clean-up:

Avoid generating dust.[6]
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Carefully sweep or vacuum up the material.[6][7]

Place the collected material into a suitable, labeled container for disposal.[6][7]

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[2]

First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][8]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][5][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][7]

[8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][8]

Experimental Protocol: General Laboratory Use
While specific experimental protocols will vary based on the research application, the following

provides a general workflow for the use of 2,6-Dibromo-4-nitrophenol as a laboratory reagent.

Objective: To outline a safe and standardized procedure for weighing and dissolving 2,6-
Dibromo-4-nitrophenol for use in a chemical reaction.

Materials:

2,6-Dibromo-4-nitrophenol

Appropriate solvent (e.g., ethanol, acetone)[9]
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Analytical balance

Spatula

Weighing paper or boat

Beaker or flask

Stir bar and stir plate

Appropriate PPE (see Section 2)

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.

Don the required PPE.

Weighing:

Tare the analytical balance with the weighing paper or boat.

Carefully transfer the desired amount of 2,6-Dibromo-4-nitrophenol from its storage

container to the weighing vessel using a clean spatula.

Perform this step inside the fume hood to minimize inhalation risk.[8]

Record the exact weight.

Dissolving:

Place a stir bar into the beaker or flask.

Carefully transfer the weighed solid into the vessel.

Place the vessel on a stir plate within the fume hood.
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Slowly add the desired solvent to the solid to avoid splashing.[8]

Turn on the stirrer and allow the solid to dissolve completely. Gentle heating may be

required for some solvents, but this should be done with caution and appropriate safety

measures.

Use in Reaction:

Once dissolved, the solution is ready for use in the intended chemical reaction.

All subsequent steps should also be performed within the fume hood.

Post-Procedure:

Clean all equipment thoroughly.

Dispose of any waste, including contaminated weighing paper and gloves, in the

designated hazardous waste container.[8]

Wash hands thoroughly after removing PPE.

Visual Protocols
The following diagrams illustrate key workflows for handling and responding to incidents

involving 2,6-Dibromo-4-nitrophenol.
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Preparation

Handling

Post-Procedure

Don Appropriate PPE

Verify Fume Hood Operation

Weigh Compound in Fume Hood

Proceed to Handling

Dissolve in Solvent

Perform Reaction

Clean Equipment

Reaction Complete

Dispose of Hazardous Waste

Remove PPE & Wash Hands

 

Immediate Actions

Cleanup Procedure

Spill Occurs

Evacuate Immediate Area

Ensure Ventilation

Don Spill Response PPE

Contain Spill

Collect Material (Avoid Dust)

Place in Labeled Waste Container
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Exposure Routes & Immediate Response

Exposure Occurs

Inhalation: Move to Fresh Air Skin Contact: Wash with Soap & Water Eye Contact: Flush with Water Ingestion: Rinse Mouth, Give Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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